Butane-1,4-diol;hexanedioic acid;[4-(hydroxymethyl)cyclohexyl]methanol;1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene

• CAS No.: 50821-59-5
• Molecular Formula: C33H46N2O10
• Molecular Weight: 630.7 g/mol
• IUPAC Name: butane-1,4-diol;hexanedioic acid;[4-(hydroxymethyl)cyclohexyl]methanol;1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
• InChI: InChI=1S/C15H10N2O2.C8H16O2.C6H10O4.C4H10O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;9-5-7-1-2-8(6-10)4-3-7;7-5(8)3-1-2-4-6(9)10;5-3-1-2-4-6/h1-8H,9H2;7-10H,1-6H2;1-4H2,(H,7,8)(H,9,10);5-6H,1-4H2
• InChI Key: SLPAOECWRNZGKN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CO)CO.C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O.C(CCC(=O)O)CC(=O)O.C(CCO)CO

Description

Hexanedioic acid, polymer with 1,4-butanediol, 1,4-cyclohexanedimethanol, and 1,1’-methylenebis[4-isocyanatobenzene] is a complex polymer known for its versatile applications in various industries. This compound is a result of polymerization involving hexanedioic acid, 1,4-butanediol, 1,4-cyclohexanedimethanol, and 1,1’-methylenebis[4-isocyanatobenzene]. It is primarily used in the production of high-performance materials due to its excellent mechanical properties and chemical resistance.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of hexanedioic acid, polymer with 1,4-butanediol, 1,4-cyclohexanedimethanol, and 1,1’-methylenebis[4-isocyanatobenzene] involves a step-growth polymerization process. The reaction typically occurs in the presence of a catalyst under controlled temperature and pressure conditions. The key steps include:

Esterification: Hexanedioic acid reacts with 1,4-butanediol and 1,4-cyclohexanedimethanol to form ester linkages.

Polymerization: The esterified product undergoes polymerization with 1,1’-methylenebis[4-isocyanatobenzene] to form the final polymer.

Industrial Production Methods

In industrial settings, the production of this polymer involves large-scale reactors where the reactants are mixed and heated to specific temperatures. The process is carefully monitored to ensure the desired molecular weight and polymer properties are achieved. The polymer is then purified and processed into various forms, such as films, fibers, or molded parts.

Chemical Reactions Analysis

Types of Reactions

Hexanedioic acid, polymer with 1,4-butanediol, 1,4-cyclohexanedimethanol, and 1,1’-methylenebis[4-isocyanatobenzene] can undergo several types of chemical reactions, including:

Oxidation: The polymer can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: Reduction reactions can modify the polymer’s properties, such as its mechanical strength and thermal stability.

Substitution: The polymer can undergo substitution reactions where certain functional groups are replaced with others, altering its chemical and physical properties.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce carboxylic acids or ketones, while reduction can yield alcohols or amines.

Scientific Research Applications

Hexanedioic acid, polymer with 1,4-butanediol, 1,4-cyclohexanedimethanol, and 1,1’-methylenebis[4-isocyanatobenzene] has a wide range of scientific research applications:

Chemistry: Used as a precursor for synthesizing advanced materials with tailored properties.

Biology: Employed in the development of biocompatible materials for medical devices and implants.

Medicine: Utilized in drug delivery systems due to its ability to form stable and controlled-release matrices.

Industry: Applied in the production of high-performance coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of this polymer involves its interaction with various molecular targets and pathways. The polymer’s structure allows it to form strong intermolecular bonds, providing excellent mechanical properties and chemical resistance. The specific pathways and targets depend on the application, such as binding to biological tissues in medical applications or forming protective layers in industrial coatings.

Comparison with Similar Compounds

Similar Compounds

Hexanedioic acid, polymer with 1,4-butanediol and 1,2-ethanediol: Similar in structure but lacks the cyclohexanedimethanol and methylenebis[4-isocyanatobenzene] components.

Hexanedioic acid, polymer with 1,4-butanediol and 1,1-methylenebis[4-isocyanatobenzene]: Similar but does not include 1,4-cyclohexanedimethanol.

Uniqueness

The inclusion of 1,4-cyclohexanedimethanol and 1,1’-methylenebis[4-isocyanatobenzene] in the polymer structure provides unique properties such as enhanced mechanical strength, chemical resistance, and thermal stability. These characteristics make it suitable for high-performance applications where other similar polymers may not perform as well.